4-chloro-6-nitro-1H-indazole-3-carbonitrile
Overview
Description
4-chloro-6-nitro-1H-indazole-3-carbonitrile is a chemical compound that is widely used in scientific research for its unique properties. It is a highly reactive compound that has a wide range of applications in various fields of science. In
Scientific Research Applications
4-chloro-6-nitro-1H-indazole-3-carbonitrile has a wide range of scientific research applications. It is commonly used in the synthesis of other compounds, such as indazole-based inhibitors of protein kinases. It is also used in the development of new drugs for the treatment of various diseases, such as cancer, inflammation, and Alzheimer's disease. Additionally, it is used as a research tool for studying the mechanisms of various biological processes, such as cell signaling pathways and protein-protein interactions.
Mechanism of Action
The mechanism of action of 4-chloro-6-nitro-1H-indazole-3-carbonitrile is not well understood. However, it is believed to act as an inhibitor of various enzymes, such as protein kinases and phosphodiesterases. It may also interact with other proteins and biomolecules in the cell, leading to changes in their function and activity.
Biochemical and Physiological Effects:
4-chloro-6-nitro-1H-indazole-3-carbonitrile has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-6-nitro-1H-indazole-3-carbonitrile in lab experiments include its high reactivity, which allows for the synthesis of a wide range of compounds, and its ability to inhibit various enzymes and biomolecules, making it a valuable tool for studying biological processes. However, its high reactivity also makes it difficult to handle, and it can be hazardous if not handled properly. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are many future directions for research involving 4-chloro-6-nitro-1H-indazole-3-carbonitrile. One area of interest is the development of new drugs based on its structure and properties. Another area of interest is the study of its mechanism of action and its interactions with various biomolecules in the cell. Additionally, it may be possible to modify its structure to improve its selectivity and potency as an inhibitor of specific enzymes and biomolecules. Finally, it may be possible to develop new synthetic routes to 4-chloro-6-nitro-1H-indazole-3-carbonitrile that are more efficient and environmentally friendly.
properties
IUPAC Name |
4-chloro-6-nitro-1H-indazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClN4O2/c9-5-1-4(13(14)15)2-6-8(5)7(3-10)12-11-6/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXDNQQSCQGTNRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2C#N)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646180 |
Source
|
| Record name | 4-Chloro-6-nitro-1H-indazole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885519-29-9 |
Source
|
| Record name | 4-Chloro-6-nitro-1H-indazole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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